Cas no 3851-43-2 (Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]-)

• Product Name: Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]-
• CAS No: 3851-43-2
• MF: C₁₀H₉BrF₃NO
• MW: 296.083772420883
• MDL: MFCD00693195
• CID: 3959756
• PubChem ID: 68487715
• Update Time: 2025-08-05

Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]-
• ALBB-031967
• SCHEMBL3034787
• LS-11695
• 2-BROMO-N-[3-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE
• MFCD00693195
• starbld0014671
• bromo-N-(3-trifluoromethyl-phenyl)-propionamide
• AKOS036851064
• 2-bromo-N-(3-(trifluoromethyl)phenyl)propanamide
• 3851-43-2

• MDL： MFCD00693195
• Inchi： 1S/C10H9BrF3NO/c1-6(11)9(16)15-8-4-2-3-7(5-8)10(12,13)14/h2-6H,1H3,(H,15,16)
• InChI Key： NMAQEVYCJBKRDV-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 294.98196Da
• Monoisotopic Mass: 294.98196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]-

Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]- (CAS No. 3851-43-2): A Comprehensive Overview

Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]-, identified by its CAS number 3851-43-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the amide class of molecules, characterized by its amide functional group (-CONH₂). The presence of both bromine and trifluoromethyl substituents on the phenyl ring enhances its utility in various synthetic applications, particularly in medicinal chemistry.

The molecular structure of Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]- consists of a propanamide backbone with a brominated phenyl ring at the N-position. The trifluoromethyl group (-CF₃) is a key feature, contributing to the compound's lipophilicity and metabolic stability. These properties make it a valuable intermediate in the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The bromine atom in Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]- serves as a versatile handle for further functionalization, enabling the creation of diverse derivatives. Such modifications are crucial for optimizing pharmacokinetic properties and enhancing binding affinity to biological targets.

One of the most compelling applications of this compound is in the field of oncology. Researchers have leveraged its structural features to design inhibitors of kinases and other enzymes involved in cancer progression. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding interactions with protein targets. Several preclinical studies have demonstrated promising results using derivatives of Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]- in models of solid tumors and hematological malignancies.

The synthesis of Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]- involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include bromination of a phenyl derivative followed by condensation with propanoic acid derivatives. The introduction of the trifluoromethyl group can be achieved through halogen-metal exchange reactions or direct fluorination techniques. These synthetic pathways underscore the compound's importance as a building block in pharmaceutical chemistry.

The pharmacological profile of derivatives derived from Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]- has been extensively studied. In vitro assays have revealed potent activity against several targets, including tyrosine kinases and transcription factors. The combination of lipophilicity and metabolic stability provided by the trifluoromethyl group contributes to prolonged half-life and improved bioavailability in animal models.

In conclusion, Propanamide, 2-bromo-N-[3-(trifluoromethyl)phenyl]- (CAS No. 3851-43-2) is a multifaceted compound with significant potential in drug discovery and development. Its unique structural features make it an invaluable intermediate for creating novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its role in advancing pharmaceutical innovation is likely to expand further.